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Compound of Interest

Compound Name: 1,5-Dibromopentane

Cat. No.: B145557 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides critical safety protocols, personal protective

equipment (PPE) guidelines, and disposal procedures for 1,5-Dibromopentane, ensuring a

secure laboratory environment.

Chemical and Physical Properties
1,5-Dibromopentane is a light brown liquid.[1][2] Key physical and chemical data are

summarized below to inform safe handling and storage practices.

Property Value

Molecular Formula C5H10Br2

Molecular Weight 229.94 g/mol [1][3]

Boiling Point 110 °C at 15 mmHg

Melting Point -34 °C

Density 1.688 g/mL at 25 °C

Flash Point 79 °C (174.2 °F) - closed cup

Solubility Low water solubility[4]
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Hazard Identification and Classification
1,5-Dibromopentane is classified as a hazardous substance.[5] It is crucial to understand its

primary hazards before handling.

Hazard GHS Classification Signal Word Hazard Statements

Skin Irritation Category 2[5][6] Warning[3][5][6]
H315: Causes skin

irritation.[3][6][7]

Eye Irritation Category 2[5][6] Warning[3][5][6]
H319: Causes serious

eye irritation.[3][6][7]

Acute Oral Toxicity Category 4[4][5] Warning[4][5]
H302: Harmful if

swallowed.[1]

Flammability
Combustible Liquid[4]

[5]
Warning[4][5]

Combustible liquid.[4]

[5]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 1,5-Dibromopentane to minimize exposure

risk.
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Protection Type Specification Rationale

Eye Protection

Chemical safety goggles or

glasses.[6] Face shield if there

is a splash hazard.

Protects against splashes that

can cause serious eye

irritation.[6][7]

Hand Protection
Protective gloves (e.g., Nitrile

rubber).[6]

Prevents skin contact which

can cause irritation.[4][6]

Skin and Body Protection
Laboratory coat and suitable

protective clothing.[4][6]

Protects skin from accidental

contact.

Respiratory Protection

Use in a well-ventilated area.

[6][7] If ventilation is

inadequate, wear a respirator

with an appropriate filter (e.g.,

type ABEK (EN14387)).

Avoids inhalation of vapors.[3]

[6]

Procedural, Step-by-Step Guidance for Handling
1. Preparation and Engineering Controls:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[4]

Work within a certified chemical fume hood to ensure adequate ventilation.[6][8]

Remove all potential ignition sources, as 1,5-Dibromopentane is a combustible liquid.[4][5]

[8]

Keep containers tightly closed when not in use.[4][6]

2. Weighing and Dispensing:

Don the required PPE before handling the chemical.

Dispense the required amount of 1,5-Dibromopentane carefully, avoiding splashing.
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If any chemical comes into contact with your gloves, remove them, wash your hands, and

put on a new pair.

Clean any spills immediately with an inert absorbent material (e.g., sand, vermiculite) and

place it in a sealed container for disposal.[4][9]

3. During Reaction:

Maintain the reaction setup within the fume hood.

Continuously monitor the reaction for any unexpected changes.

Keep the container tightly closed to prevent the escape of vapors.[4][6]

4. Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[5][6][7]

Decontaminate all equipment that has come into contact with 1,5-Dibromopentane.

Store 1,5-Dibromopentane in a cool, dry, and well-ventilated area away from incompatible

materials such as strong oxidizing agents and strong bases.[5][8]

Emergency Procedures
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Scenario First Aid Measures

Eye Contact

Immediately rinse cautiously with water for

several minutes.[6][7] Remove contact lenses if

present and easy to do.[6][7] Continue rinsing

for at least 15 minutes and seek medical

attention.[3][4][5]

Skin Contact

Wash off immediately with plenty of soap and

water while removing all contaminated clothing.

[5][7] If skin irritation occurs, get medical

advice/attention.[4][5][7]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[6][7] If not breathing,

give artificial respiration.[4][5] Seek medical

attention.[4][5]

Ingestion

Rinse mouth with water.[3][6] Do NOT induce

vomiting.[3][6][7] Seek immediate medical

attention.[5][7][8]

Fire

Use carbon dioxide, dry powder, foam, or water

spray to extinguish.[4][6] Wear self-contained

breathing apparatus for firefighting if necessary.

[3]

Spill

Evacuate personnel from the area.[6] Remove

all sources of ignition.[4][8] Absorb the spill with

an inert material and place it in a suitable,

closed container for disposal.[4][8]

Disposal Plan
Proper disposal of 1,5-Dibromopentane and its contaminated waste is crucial to prevent

environmental contamination.

Waste Collection: Collect all waste containing 1,5-Dibromopentane, including contaminated

absorbents and disposable PPE, in a clearly labeled, sealed, and suitable container.[3][4]
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Disposal Method: Do not dispose of it in drains or the environment.[4] Arrange for disposal

through a licensed waste disposal company.[3] The material may be burned in a chemical

incinerator equipped with an afterburner and scrubber.[3]

Regulatory Compliance: Dispose of the waste in accordance with all applicable federal,

state, and local regulations.

Workflow for Safe Handling of 1,5-Dibromopentane

Safe Handling Workflow for 1,5-Dibromopentane

Preparation

Don PPE

Handling (Weighing/Dispensing) Reaction Monitoring

Emergency Procedures

Post-Handling & Decontamination

Proper Storage Waste Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1,5-Dibromopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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